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Compound of Interest

Compound Name: 2,2'-Dithiodibenzoic acid

Cat. No.: B123356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for

2,2'-Dithiodibenzoic acid. The information is intended to support researchers, scientists, and

professionals in the drug development field in maintaining a safe laboratory environment.

Hazard Identification and Classification
2,2'-Dithiodibenzoic acid is classified as a hazardous substance. It is crucial to understand its

potential risks to ensure proper handling and storage. The primary hazards are skin and eye

irritation, and it may cause an allergic skin reaction.[1][2][3] In case of fire, it can decompose

and produce corrosive fumes, including sulfur oxides.[1][4][5]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following classifications for 2,2'-Dithiodibenzoic acid:
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[1]

[2]

Eye Irritation 2A
H319: Causes serious eye

irritation.[1][2]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[1][4]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[1][3]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2,2'-Dithiodibenzoic acid is essential

for safe handling and storage.

Property Value

Appearance White to yellow powder[1][5]

Molecular Formula C14H10O4S2[1]

Molecular Weight 306.36 g/mol [6]

Melting Point 287 - 290 °C[1][5]

Solubility Insoluble in water[1][5]

Stability
Stable under normal temperatures and

pressures.[7][8]

Safe Handling and Storage
To minimize risks, adhere to the following handling and storage procedures:

Handling:
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Work in a well-ventilated area to avoid dust formation and inhalation.[4][9]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[2][4][9]

Avoid contact with skin and eyes.[4][9]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Wash hands thoroughly after handling.[2][9]

Use non-sparking tools and prevent the build-up of electrostatic charge.[4]

No open flames should be present in the handling area.[1][4]

Storage:

Store in a cool, dry, well-ventilated area.[9][10]

Keep containers tightly closed when not in use.[9][10]

Store separately from strong oxidants.[1][4][5]

Ensure the storage area has no access to drains or sewers.[4][5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2,2'-Dithiodibenzoic acid:
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PPE Type Specification

Eye/Face Protection
Safety glasses or chemical safety goggles.[1][4]

[9]

Skin Protection
Protective gloves (e.g., nitrile rubber) and a lab

coat.[1][4][9]

Respiratory Protection

If dust is generated, use a particulate filter

respirator adapted to the airborne concentration

of the substance.[1][4][5]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Type of Exposure Immediate Actions

Medical Attention

Inhalation Move to fresh air.

Skin Contact Remove contaminated clothing.

Eye Contact Rinse eyes with plenty of water for several minutes.

Ingestion Rinse mouth.

Seek Medical Attention

If breathing is difficult

Rinse skin with plenty of water. If irritation or rash occurs

Remove contact lenses if possible.

Give one or two glasses of water to drink.

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.
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Accidental Release Measures
In case of a spill, follow these procedures to ensure safety and containment.

Accidental Release

Evacuate immediate area

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill

Moisten to prevent dusting (if appropriate) Do NOT let this chemical enter the environment

Sweep spilled substance into covered containers

Dispose of waste in accordance with local regulations

Decontaminate the area
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Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.

Toxicological Information
Acute toxicity data is essential for understanding the potential health effects of short-term

exposure.

Toxicity Data Value Species Route

LD50 (Lethal Dose,

50%)
367 mg/kg[10] Mouse Intraperitoneal

Experimental Protocol: Acute Oral Toxicity (LD50)
Determination
While the cited LD50 value was determined via the intraperitoneal route, a standard protocol

for acute oral toxicity testing, such as those outlined by the Organisation for Economic Co-

operation and Development (OECD), provides a framework for assessing the toxicity of a

substance. The following is a generalized methodology based on OECD Guidelines (e.g., 420,

423, or 425).[4]

Objective: To determine the median lethal dose (LD50) of a test substance after a single oral

administration.

Materials:

Test substance: 2,2'-Dithiodibenzoic acid

Experimental animals: Healthy, young adult rodents (e.g., rats or mice), typically of a single

sex (females are often used).[3][10]

Vehicle for administration (if necessary, e.g., water or other inert solvent).

Gavage needles and syringes.
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Animal cages and appropriate housing conditions.

Methodology:

Animal Acclimatization: Animals are acclimatized to the laboratory conditions for at least 5

days before the study.

Fasting: Animals are fasted overnight (for rats) or for 3-4 hours (for mice) before dosing, with

water available ad libitum.[10]

Dose Preparation: The test substance is prepared at the desired concentrations in the

vehicle.

Administration: A single dose of the test substance is administered to the animals by oral

gavage.[10] The volume administered is typically kept low (e.g., not exceeding 1 mL/100g

body weight for aqueous solutions in rodents).[4]

Observation: Animals are observed for mortality and clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior) at regular intervals for at least 14 days.[10]

Body Weight: Individual animal weights are recorded before dosing and at least weekly

thereafter.

Necropsy: All animals (those that die during the study and those euthanized at the end)

undergo a gross necropsy to identify any pathological changes.

Data Analysis: The LD50 is calculated using a statistically appropriate method based on the

mortality data.

This guide is intended for informational purposes and should be supplemented with a thorough

review of the specific Safety Data Sheet (SDS) for 2,2'-Dithiodibenzoic acid and adherence to

all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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